Cas no 1363405-93-9 (2-(Pyrrolidin-3-yl)propan-2-amine dihydrochloride)

2-(Pyrrolidin-3-yl)propan-2-amine dihydrochloride is a chemically stable, high-purity compound primarily used in pharmaceutical research and organic synthesis. Its pyrrolidine scaffold and amine functionality make it a versatile intermediate for developing bioactive molecules, particularly in CNS-targeted drug discovery. The dihydrochloride salt form enhances solubility, facilitating handling in aqueous reactions. With well-characterized physicochemical properties, this compound is suitable for precise synthetic applications, including nucleophilic substitutions and reductive aminations. Its rigid pyrrolidine ring contributes to conformational restraint in molecular design, improving binding affinity in receptor studies. The product is typically supplied with rigorous analytical validation (HPLC, NMR) to ensure consistency for research and development purposes.

2-(Pyrrolidin-3-yl)propan-2-amine dihydrochloride structure

1363405-93-9 structure

Product Name:2-(Pyrrolidin-3-yl)propan-2-amine dihydrochloride

CAS No:1363405-93-9

MF:C₇H₁₈Cl₂N₂

MW:201.137219905853

CID:4823154

Update Time:2025-06-27

2-(Pyrrolidin-3-yl)propan-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-(Pyrrolidin-3-yl)propan-2-amine dihydrochloride
- 2-(PYRROLIDIN-3-YL)PROPAN-2-AMINE 2HCL
- Inchi： 1S/C7H16N2.2ClH/c1-7(2,8)6-3-4-9-5-6;;/h6,9H,3-5,8H2,1-2H3;2*1H
- InChI Key： TVQPEHRBWDWNIT-UHFFFAOYSA-N
- SMILES： Cl.Cl.N1CCC(C1)C(C)(C)N

Computed Properties

Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 99.1
Topological Polar Surface Area: 38

2-(Pyrrolidin-3-yl)propan-2-amine dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A109009367-1g	2-(Pyrrolidin-3-yl)propan-2-amine dihydrochloride	1363405-93-9	97%	1g	799.24 USD	2021-06-01
Chemenu	CM500819-1g	2-(Pyrrolidin-3-yl)propan-2-aminedihydrochloride	1363405-93-9	97%	1g	$702	2023-01-01

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Additional information on 2-(Pyrrolidin-3-yl)propan-2-amine dihydrochloride

2-(Pyrrolidin-3-yl)propan-2-amine Dihydrochloride (CAS No. 1363405-93-9): An Overview

2-(Pyrrolidin-3-yl)propan-2-amine dihydrochloride (CAS No. 1363405-93-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (R)-2-(pyrrolidin-3-yl)propan-2-amine dihydrochloride, has garnered attention due to its unique structural properties and biological activities. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and potential applications of this compound.

The chemical structure of 2-(Pyrrolidin-3-yl)propan-2-amine dihydrochloride is characterized by a pyrrolidine ring attached to a propan-2-amine moiety, with the entire molecule being in a dihydrochloride salt form. This structure confers the compound with specific stereochemical properties that are crucial for its biological activities. The presence of the pyrrolidine ring provides flexibility and conformational stability, while the amino group allows for various interactions with biological targets.

Synthesis of 2-(Pyrrolidin-3-yl)propan-2-amine dihydrochloride can be achieved through several methods. One common approach involves the reaction of 3-bromopyrrolidine with tert-butyl acrylate, followed by reduction and deprotection steps. Another method involves the use of chiral catalysts to ensure enantioselective synthesis, which is essential for pharmaceutical applications where enantiomeric purity is critical. Recent advancements in catalytic asymmetric synthesis have significantly improved the efficiency and yield of these reactions, making large-scale production more feasible.

In terms of pharmacological properties, 2-(Pyrrolidin-3-yl)propan-2-amine dihydrochloride has shown promising activity in various biological assays. Studies have demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets in drug discovery for conditions such as neurological disorders, cardiovascular diseases, and metabolic disorders. Specifically, this compound has been found to exhibit agonist or antagonist activity towards specific GPCRs, depending on the receptor subtype and experimental conditions.

One notable application of 2-(Pyrrolidin-3-yl)propan-2-amine dihydrochloride is in the treatment of central nervous system (CNS) disorders. Preclinical studies have shown that this compound can cross the blood-brain barrier and modulate neurotransmitter systems involved in mood regulation and cognitive function. For example, it has been investigated for its potential as an antidepressant or anxiolytic agent due to its ability to interact with serotonin and dopamine receptors.

Beyond CNS applications, 2-(Pyrrolidin-3-yl)propan-2-amine dihydrochloride has also shown promise in other therapeutic areas. Research has indicated its potential as an anti-inflammatory agent, with studies demonstrating its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 2-(Pyrrolidin-3-yl)propan-2-amine dihydrochloride is another important aspect to consider. Preclinical toxicology studies have generally shown favorable results, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 2-(Pyrrolidin-3-yl)propan-2-amine dihydrochloride (CAS No. 1363405-93-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to the advancement of drug discovery and development in multiple fields.